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Compound of Interest

Compound Name: Azinphos-ethyl D10

Cat. No.: B15352227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for Azinphos-ethyl D10, a deuterated internal standard crucial for the

accurate quantification of Azinphos-ethyl in various matrices. Due to the limited availability of

specific stability data for the deuterated form, this guide incorporates information from its non-

deuterated analogue, Azinphos-ethyl, to infer stability characteristics and provide best-practice

recommendations for its handling and storage.

Chemical Identity and Properties
Property Value

Chemical Name
O,O-Di(ethyl-d5) S-(4-oxo-3H-1,2,3-

benzotriazin-3-yl)methyl dithiophosphate

Synonyms
Azinphos-ethyl D10, Azinphos Ethyl D10

(di(ethyl D5))

Molecular Formula C₁₂H₆D₁₀N₃O₃PS₂

Appearance Colorless to off-white solid

Recommended Storage Conditions
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Proper storage is paramount to maintain the integrity and concentration of Azinphos-ethyl D10
standards. The following conditions are recommended by various suppliers and are considered

best practice.

Parameter Recommendation Source

Temperature

+4°C for neat material.[1]

Solutions may require colder

temperatures, such as -18°C.

LGC Standards

Ambient (>5 °C) for the non-

deuterated form.
AccuStandard

2-10°C for standard solutions. Fujifilm Wako

Container

Store in the original, tightly

sealed container to prevent

solvent evaporation and

contamination.

New Jersey Department of

Health

Light Exposure

Store protected from light, as

photodegradation is a known

degradation pathway for

Azinphos-ethyl.

Atmosphere Store in a well-ventilated area.
New Jersey Department of

Health

Stability Profile
Detailed quantitative stability studies on Azinphos-ethyl D10 are not readily available in the

public domain. However, the stability of the non-deuterated Azinphos-ethyl provides significant

insights into the potential degradation pathways and influential factors.

pH and Hydrolysis
Azinphos-ethyl is known to be susceptible to hydrolysis, particularly under alkaline conditions. It

is relatively stable in acidic media.[2] Therefore, it is crucial to avoid contact with strong bases

such as sodium hydroxide and potassium hydroxide.[3] The deuteration in the ethyl groups is
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not expected to significantly alter the susceptibility of the ester and thio-phosphate linkages to

hydrolysis.

Thermostability
Azinphos-ethyl is considered to be thermo-stable under recommended storage conditions.[2]

However, elevated temperatures can accelerate degradation processes.

Photostability
Photodegradation has been identified as a significant degradation pathway for Azinphos-ethyl

in aqueous solutions. Exposure to light, especially UV radiation, can lead to the breakdown of

the molecule. Therefore, it is imperative to store Azinphos-ethyl D10, both in its neat form and

in solution, in amber vials or otherwise protected from light.

Experimental Protocols: A General Guideline for
Stability Assessment
For laboratories wishing to perform their own stability studies on Azinphos-ethyl D10, the

following general protocol, based on established guidelines for chemical reference standards,

can be adapted.

Objective
To determine the long-term stability of Azinphos-ethyl D10 under defined storage conditions

and its short-term stability under simulated stress conditions (e.g., exposure to light, elevated

temperature).

Materials
Azinphos-ethyl D10 reference standard

High-purity solvent (e.g., acetone, acetonitrile, or other solvent in which the standard is

soluble and stable)

Amber glass vials with PTFE-lined caps

Calibrated analytical balance
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High-performance liquid chromatograph with a suitable detector (e.g., UV or mass

spectrometer) or a gas chromatograph with a mass spectrometer (GC-MS).

Controlled environment chambers (for temperature and humidity control)

Photostability chamber

Experimental Workflow
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Preparation

Storage Conditions Analysis

Data Evaluation

Prepare Stock Solution of Azinphos-ethyl D10

Aliquot into Amber Vials

Long-Term Storage
(e.g., +4°C, dark)

Accelerated Storage
(e.g., 25°C, 40°C)

Photostability
(ICH Q1B) Time 0 Analysis (LC-MS or GC-MS)

Periodic Analysis
(e.g., 1, 3, 6, 12 months)

Evaluate Degradation
(Compare to Time 0)

Determine Shelf-Life / Retest Date

Influencing Factors

Degradation Pathways

Azinphos-ethyl D10

Compound Stability

Temperature

HydrolysisOxidation

Light
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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